4-(4-Formylphenyl)-2-nitrophenol

• IUPAC Name: 4-(4-hydroxy-3-nitrophenyl)benzaldehyde
• InChI: InChI=1S/C13H9NO4/c15-8-9-1-3-10(4-2-9)11-5-6-13(16)12(7-11)14(17)18/h1-8,16H
• InChI Key: HZGRPYSMJMZRDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H9NO4
• DSSTOX Substance ID: DTXSID00686227
• Molecular Weight: 243.21 g/mol
• CAS No.: 1261897-43-1

Description

4-(4-Formylphenyl)-2-nitrophenol is a nitrophenol derivative featuring a formylphenyl substituent at the 4-position and a nitro group at the 2-position of the phenolic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Formylphenyl)-2-nitrophenol can be achieved through several methods. One common approach involves the nitration of 4-formylphenol, followed by purification steps to isolate the desired product. The reaction typically requires a nitrating agent such as nitric acid, and the process is carried out under controlled temperature conditions to ensure selectivity and yield.

Industrial Production Methods: In an industrial setting, the production of 4-(4-Formylphenyl)-2-nitrophenol may involve large-scale nitration processes with optimized reaction parameters to maximize efficiency and minimize by-products. The use of continuous flow reactors and advanced purification techniques can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions: 4-(4-Formylphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The phenolic hydroxyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the compound.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Electrophiles such as halogens or sulfonyl chlorides under acidic or basic conditions.

Major Products:

Oxidation: 4-(4-Carboxyphenyl)-2-nitrophenol.

Reduction: 4-(4-Formylphenyl)-2-aminophenol.

Substitution: Various substituted phenols depending on the electrophile used.

Scientific Research Applications

Chemistry: 4-(4-Formylphenyl)-2-nitrophenol is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups allow for diverse chemical transformations, making it valuable in organic synthesis.

Biology and Medicine: In biological research, derivatives of 4-(4-Formylphenyl)-2-nitrophenol are studied for their potential pharmacological activities. The compound’s ability to undergo various chemical modifications makes it a useful scaffold for drug development.

Industry: The compound is used in the production of dyes, pigments, and other materials. Its unique chemical properties contribute to the development of advanced materials with specific functionalities.

Mechanism of Action

The mechanism of action of 4-(4-Formylphenyl)-2-nitrophenol depends on its chemical interactions with other molecules The formyl group can participate in nucleophilic addition reactions, while the nitro group can undergo reduction to form reactive intermediates

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural analogs, their substituents, molecular weights, and notable properties:

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	References
4-(4-Formylphenyl)-2-nitrophenol	4-formylphenyl, 2-nitro	Not reported	High reactivity (electron-withdrawing groups)	Inferred
4-(Methylsulfonyl)-2-nitrophenol	4-methylsulfonyl, 2-nitro	217.20	Increased lipophilicity; liquid form
4-(1-Adamantyl)-2-nitrophenol	1-adamantyl, 2-nitro	Not reported	Bulky substituent; steric hindrance
4-Chloro-2-[(dimethylamino)methyl]-6-nitrophenol	Chloro, dimethylaminomethyl, 6-nitro	230.65	Research use; potential bioactivity
(E)-2-(((4-Fluorophenyl)imino)methyl)-4-nitrophenol	Fluorophenyl imino, 4-nitro	Not reported	Strong O–H∙∙∙N hydrogen bonds; triclinic crystal

Key Observations:

• Electron-Withdrawing Effects: The nitro and formyl groups in 4-(4-Formylphenyl)-2-nitrophenol likely enhance electrophilic aromatic substitution reactivity compared to analogs like 4-(Methylsulfonyl)-2-nitrophenol, where methylsulfonyl may increase lipophilicity but reduce electronic activation .
• Hydrogen Bonding: Salicylideneaniline derivatives (e.g., (E)-2-(((4-fluorophenyl)imino)methyl)-4-nitrophenol) exhibit strong intermolecular O–H∙∙∙N hydrogen bonds, forming S(6) motifs in crystal structures. Similar interactions may stabilize 4-(4-Formylphenyl)-2-nitrophenol in the solid state .

Physicochemical and Electronic Properties

• Solubility and Lipophilicity: The methoxy group in 2-(4-Formyl-2-methoxyphenoxy)-N-(4-nitrophenyl)acetamide () increases lipophilicity, suggesting that substituents like formylphenyl in the main compound may similarly affect solubility. In contrast, sulfonyl or chloro groups (e.g., 4-(Methylsulfonyl)-2-nitrophenol) may enhance polarity but reduce membrane permeability compared to formylphenyl .
• Theoretical Studies: Density Functional Theory (DFT) analyses of nitrophenol derivatives (e.g., ) reveal that electron-withdrawing groups lower HOMO-LUMO gaps, increasing reactivity. The formyl group in 4-(4-Formylphenyl)-2-nitrophenol likely contributes to a similar electronic profile.